Cas no 2229540-47-8 (1-(3-ethylphenyl)cyclobutylmethanol)

• Product Name: 1-(3-ethylphenyl)cyclobutylmethanol
• CAS No: 2229540-47-8
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 5846825
• PubChem ID: 165683934
• Update Time: 2025-06-08

1-(3-ethylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)cyclobutylmethanol
• 2229540-47-8
• EN300-1756324
• [1-(3-ethylphenyl)cyclobutyl]methanol

• Inchi： 1S/C13H18O/c1-2-11-5-3-6-12(9-11)13(10-14)7-4-8-13/h3,5-6,9,14H,2,4,7-8,10H2,1H3
• InChI Key： LZCCNDUYKXVFJF-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(CC)C=2)CCC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-ethylphenyl)cyclobutylmethanol

Introduction to 1-(3-ethylphenyl)cyclobutylmethanol (CAS No. 2229540-47-8)

1-(3-ethylphenyl)cyclobutylmethanol, with the CAS number 2229540-47-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclobutyl and phenyl moieties, which confer specific physical and chemical properties that make it a valuable candidate for further research and development.

The molecular formula of 1-(3-ethylphenyl)cyclobutylmethanol is C₁₃H₁₈O, and its molecular weight is approximately 194.28 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and acetone. Its melting point is around -50°C, and its boiling point is approximately 180°C at standard pressure.

In terms of its chemical structure, the cyclobutyl ring in 1-(3-ethylphenyl)cyclobutylmethanol is a four-membered ring that imparts significant strain to the molecule. This strain can influence the compound's reactivity and stability, making it an interesting subject for synthetic chemists. The presence of the 3-ethylphenyl group adds additional complexity to the molecule, contributing to its unique properties.

Recent studies have explored the potential applications of 1-(3-ethylphenyl)cyclobutylmethanol in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. The compound's cyclobutyl and phenyl moieties can be modified through various chemical reactions to produce derivatives with enhanced biological activity. For example, researchers have investigated the use of 1-(3-ethylphenyl)cyclobutylmethanol as a precursor for developing new analgesics and anti-inflammatory agents.

In addition to its pharmaceutical applications, 1-(3-ethylphenyl)cyclobutylmethanol has shown promise in materials science. Its unique chemical structure makes it a suitable candidate for the development of advanced materials with specific mechanical and thermal properties. For instance, studies have demonstrated that derivatives of this compound can be used to create polymers with improved strength and flexibility, which could have applications in industries such as automotive and aerospace.

The synthesis of 1-(3-ethylphenyl)cyclobutylmethanol typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the Grignard reaction followed by reduction steps to introduce the hydroxymethyl group. The choice of reagents and solvents can significantly impact the yield and purity of the final product, making optimization a critical aspect of its production.

Safety considerations are also important when handling 1-(3-ethylphenyl)cyclobutylmethanol. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 1-(3-ethylphenyl)cyclobutylmethanol (CAS No. 2229540-47-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure makes it an attractive candidate for further research and development, opening up new possibilities for innovation in these fields. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological advancements.